Cas no 1780319-18-7 (tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate
• CAS No: 1780319-18-7
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 5802696
• PubChem ID: 84726316
• Update Time: 2025-06-25

tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate
• tert-butyl N-[2-(aminomethyl)-2,3-dimethylbutyl]carbamate
• EN300-1879262
• 1780319-18-7

• Inchi： 1S/C12H26N2O2/c1-9(2)12(6,7-13)8-14-10(15)16-11(3,4)5/h9H,7-8,13H2,1-6H3,(H,14,15)
• InChI Key： XEHVFECZIOUYKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C(C)C)=O

Computed Properties

• Exact Mass: 230.199428076g/mol
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate

Professional Introduction to Compound with CAS No. 1780319-18-7 and Product Name: Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate

The compound with the CAS number 1780319-18-7 and the product name Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and biochemical studies. The molecular structure of this compound includes a tert-butyl group, which is known for its steric hindrance properties, and a carbamate functional group, which is widely recognized for its role in forming stable intermediates in organic synthesis.

Recent research in the field of medicinal chemistry has highlighted the importance of N-substituted carbamates in the design of novel therapeutic agents. The presence of an aminomethyl group at the 2-position of the carbamate moiety in Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate introduces a reactive site that can be exploited for further functionalization. This feature makes the compound a valuable scaffold for synthesizing more complex molecules with tailored biological activities.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of bioactive molecules. The combination of the tert-butyl group and the dimethylbutyl side chains provides a stable backbone that can enhance the solubility and bioavailability of derived compounds. Additionally, the aminomethyl group serves as a versatile handle for further chemical modifications, allowing researchers to explore a wide range of pharmacological targets.

In the context of drug discovery, carbamates have been extensively studied due to their ability to act as both pharmacophores and bioisosteres. The structural motif of Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate aligns well with this trend, offering a promising platform for developing new drugs. For instance, derivatives of this compound have shown potential in inhibiting specific enzymes or receptors involved in various diseases. The steric bulk provided by the tert-butyl group can help optimize binding interactions within biological targets, while the polar nature of the carbamate and amine groups facilitates hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that modifications to the side chains or the carbamate moiety could enhance binding affinity or selectivity. This underscores the importance of Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate as a starting point for further optimization.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. The introduction of the aminomethyl group at the 2-position requires careful control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution or reductive amination are commonly employed in these transformations. The presence of bulky side chains necessitates careful consideration during purification to avoid decomposition or side reactions.

From a biochemical perspective, carbamates are known for their ability to interact with biological systems through various mechanisms. For example, they can act as transition-state analogs or competitive inhibitors by mimicking key intermediates in enzymatic reactions. The structural features of Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate make it an attractive candidate for exploring these interactions further. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes involved in metabolic pathways or signal transduction cascades.

The pharmaceutical industry has increasingly recognized the value of such intermediates in drug development pipelines. Companies specializing in custom synthesis often produce derivatives like Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate to support early-stage research and development efforts. These intermediates provide chemists with a flexible platform to explore new chemical entities (NCEs) without committing to large-scale production prematurely.

In conclusion, compounds like those with CAS number 1780319-18-7 and product name Tert-butyl N-2-(aminomethyl)-2,3-dimethylbutylcarbamate represent critical tools in modern chemical biology and drug discovery. Their unique structural features offer opportunities for innovative synthetic strategies and biological applications. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will undoubtedly play an essential role in advancing our understanding and treatment of various diseases.